Manganese(iii) porphyrin-catalyzed regioselective dual functionalization of C(sp3)–H bonds: the transformation of arylalkanes to 1,4-diketones†

Chemical Communications Pub Date: 2023-01-03 DOI: 10.1039/D2CC06126K

Abstract

The first, direct way from arylalkanes to 1,4-dicarbonyl compounds has been shown. It makes obtaining these useful products more accessible and cheaper. Our method is based on a one-pot reaction with excellent regioselectivity, mild conditions, and water as the main solvent. A plausible reaction mechanism has also been proposed.

Graphical abstract: Manganese(iii) porphyrin-catalyzed regioselective dual functionalization of C(sp3)–H bonds: the transformation of arylalkanes to 1,4-diketones
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